Cas no 643-94-7 (1,2-Benzenediol,1,2-dibenzoate)

1,2-Benzenediol,1,2-dibenzoate is a benzoate ester derivative of 1,2-benzenediol (catechol), characterized by its stable aromatic structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of specialty chemicals, polymers, and pharmaceuticals. Its key advantages include high thermal stability and resistance to hydrolysis, making it suitable for applications requiring robust chemical performance. The presence of ester groups enhances its reactivity in transesterification and polymerization processes. Additionally, its well-defined molecular structure allows for precise modifications in synthetic pathways. The compound is typically handled under controlled conditions due to its low volatility and solid-state properties at room temperature.
1,2-Benzenediol,1,2-dibenzoate structure
643-94-7 structure
Product Name:1,2-Benzenediol,1,2-dibenzoate
CAS No:643-94-7
MF:C20H14O4
MW:318.322765827179
MDL:MFCD00128083
CID:516398
Update Time:2025-08-05

1,2-Benzenediol,1,2-dibenzoate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,1,2-dibenzoate
    • (2-benzoyloxyphenyl) benzoate
    • o-phenylene dibenzoate
    • 1,2-Benzenediol, dibenzoate
    • M-phenylene dibenzoate
    • MDL: MFCD00128083
    • Inchi: 1S/C20H14O4/c21-19(15-9-3-1-4-10-15)23-17-13-7-8-14-18(17)24-20(22)16-11-5-2-6-12-16/h1-14H
    • InChI Key: LVTPRIAGCBEGPW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)OC1C(OC(C2C=CC=CC=2)=O)=CC=CC=1

Computed Properties

  • Exact Mass: 318.08922
  • Monoisotopic Mass: 318.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.242
  • Boiling Point: 513.8°C at 760 mmHg
  • Flash Point: 265.8°C
  • Refractive Index: 1.615
  • PSA: 52.6

1,2-Benzenediol,1,2-dibenzoate Pricemore >>

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